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Compound of Interest

2-Chloro-4-
Compound Name:
(dibutylamino)benzonitrile

CAS No.: 821777-08-6

Cat. No.: B13851478

Get Quote

\ J

Comparative Analysis of Physicochemical Properties, Synthesis, and Applications

Executive Summary

2-Chloro-4-aminobenzonitrile (CAS 20925-27-3) is a critical bifunctional intermediate featuring
an electron-withdrawing nitrile/chloro pair and an electron-donating primary amine. It serves as
a primary building block for quinazoline-based kinase inhibitors, disperse azo dyes, and
agrochemicals.

Its N,N-dibutyl derivative (2-chloro-4-(dibutylamino)benzonitrile) represents a strategic
lipophilic modification. By replacing the active hydrogens of the primary amine with butyl
chains, the derivative exhibits drastically altered solubility, crystalline packing, and electronic
absorption properties. This modification is typically employed to enhance solubility in non-polar
matrices (e.g., polymers, lipid bilayers) or to tune the spectral properties of push-pull
chromophores in materials science.

Chemical Identity & Structural Analysis[1][2][3][4]
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Nomenclature Disambiguation

o Target Molecule: 2-chloro-4-aminobenzonitrile.[1][2][3]
e |[UPAC Name: 4-amino-2-chlorobenzonitrile.[3][4][5]

e Numbering Logic: The nitrile carbon is C1.[6] The chloro group is at C2, and the amino group
is at C4.

¢ Note: Do not confuse with 2-amino-4-chlorobenzonitrile (CAS 38487-86-4), a structural
isomer with distinct reactivity.

ve Physicachemical Profil

Parent: 2-Chloro-4- Derivative: 2-Chloro-4-
Property : - . : -
aminobenzonitrile (dibutylamino)benzonitrile
Primary Aniline ( Tertiary Aniline (
Structure
) )
Not widely listed (Analogous to
CAS Number 20925-27-3
CAS 97-13-2 class)
Molecular Weight 152.58 g/mol 264.80 g/mol

) Crystalline Solid (mp 108-110 Viscous Oil or Low-Melting
Physical State

°C) Solid
LogP (Lipophilicity) ~1.9 (Moderate) ~5.8 (High)
H-Bond Donors 2 0
Water Solubility Low (< 1 mg/mL) Negligible (Insoluble)

) N Strong Donor (+l effect of
Electronic Character Moderate Donor (Aniline)
alkyls)
] o Synthesis Intermediate Functional Material (dye/NLO

Primary Application )

(reactive handle) component)

Electronic "Push-Pull" Systems
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Both molecules exhibit a "push-pull” electronic structure, essential for their color and reactivity.
e Pull: The cyano (

) and chloro (
) groups withdraw electron density from the ring.

e Push: The amino group donates electron density into the ring.

o The Difference: The dibutyl group enhances the electron-donating strength of the nitrogen
via the inductive effect (

) of the butyl chains and hyperconjugation. This typically results in a bathochromic shift (red
shift) in UV-Vis absorption, making the derivative valuable for optimizing the color of disperse
dyes.

Synthesis & Manufacturing Pathways

The synthesis of the dibutyl derivative typically proceeds via the nucleophilic alkylation of the
parent amine.

Pathway Diagram (DOT Visualization)
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(n-BuBr, K2CO3, DMF)
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2-Chloro-4-nitrobenzonitrile 2-Chloro-4-aminobenzonitrile 2-Chloro-4-(dibutylamino)benzonitrile
(Starting Material) Reduction (Parent Scaffold) N-Alkylation (Dibutyl Derivative)
\_'
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Figure 1: Synthetic route from the nitro precursor to the lipophilic dibutyl derivative.

Experimental Protocol: Synthesis of Dibutyl Derivative
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Objective: Convert 2-chloro-4-aminobenzonitrile to 2-chloro-4-(dibutylamino)benzonitrile via
nucleophilic substitution.

Reagents:

2-Chloro-4-aminobenzonitrile (1.0 eq)

1-Bromobutane (2.5 eq)

Potassium Carbonate (

) (3.0 eq)

Potassium lodide (KI) (0.1 eq, catalyst)

Solvent: DMF (Dimethylformamide) or Acetonitrile

Procedure:

e Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,
dissolve 2-chloro-4-aminobenzonitrile (e.g., 1.52 g, 10 mmol) in DMF (15 mL).

o Addition: Add

(4.14 g, 30 mmol) and catalytic Kl (166 mg, 1 mmol). Add 1-bromobutane (3.43 g, 25 mmol)
dropwise.

e Reaction: Heat the mixture to 90-100 °C for 12—24 hours. Monitor reaction progress via TLC
(eluent: Hexane/EtOAc 8:2). The primary amine spot (

) should disappear, replaced by the higher running tertiary amine spot (

).

e Work-up: Cool to room temperature. Pour the mixture into ice-cold water (100 mL). Extract
with Ethyl Acetate (

).

 Purification: Wash the combined organic layers with brine, dry over
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, and concentrate in vacuo. Purify the crude oil using silica gel column chromatography
(Gradient: 100% Hexane

5% EtOAc in Hexane).

* Yield: Expect a yellow viscous oil or low-melting solid (Yield: 75-85%).

Reactivity & Stability Profile
Chemical Reactivity Differences

The core difference lies in the availability of the nitrogen lone pair and the N-H protons.
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Reaction Type

Parent (Primary
Amine)

Dibutyl Derivative
(Tertiary Amine)

Mechanism/Reason

Diazotization

High Reactivity

Inert

Parent has

required for diazonium

salt formation (

). Derivative lacks

protons.

Acylation

Reactive

Inert

Parent forms amides
(e.g., with acetic
anhydride). Derivative
cannot form stable

amides.

Electrophilic Subst.

Activated

Highly Activated

Dibutyl group is a
stronger electron
donor, making the ring
more susceptible to
electrophilic attack
(e.g., halogenation) at
the C3/C5 positions.

Oxidation

Stable

Susceptible

Tertiary amines can
undergo oxidative
dealkylation (N-
dealkylation) by
metabolic enzymes
(CYP450) or strong

oxidants.

Stability Considerations

o Parent: Stable in air. Darkens upon prolonged light exposure due to oxidation of the primary

amine.
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o Dibutyl Derivative: chemically stable but prone to N-oxide formation if exposed to peroxides.
The lipophilicity makes it difficult to remove from biological systems, potentially leading to
bioaccumulation in toxicity studies.

Applications in Research & Industry

Pharmaceutical Chemistry

o Parent: Used as a scaffold for Quinazoline synthesis. The primary amine reacts with
formamidine acetate to close the pyrimidine ring.

o Example: Synthesis of Lapatinib analogs (EGFR inhibitors).

o Dibutyl Derivative: rarely used as a drug active due to high LogP (>5), which violates
Lipinski's Rule of 5 (poor oral bioavailability). However, it is used as a lipophilic probe to
study receptor binding pockets where hydrophobic interactions are dominant.

Material Science (Dyes & Polymers)
» Disperse Dyes: The dibutyl derivative is a classic "coupling component” for azo dyes used on

polyester fibers.

o Mechanism:[2][3][6] Polyester is hydrophobic. The butyl chains act as an "anchor,"
increasing the dye's affinity for the fiber and improving wash fastness.

o Color: The dibutyl group pushes the absorption maximum to longer wavelengths
(Red/Violet) compared to the parent (Yellow/Orange).

Analytical Standards

e The dibutyl derivative serves as an impurity standard in the manufacturing of the parent
compound if alkyl halides are used in the vicinity, or as an internal standard for HPLC
analysis of lipophilic amines due to its distinct retention time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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